Cas no 14227-18-0 (1,3,5-Trimethoxy-2-nitrobenzene)

1,3,5-Trimethoxy-2-nitrobenzene structure
14227-18-0 structure
Product Name:1,3,5-Trimethoxy-2-nitrobenzene
CAS No:14227-18-0
MF:C9H11NO5
MW:213.187342882156
MDL:MFCD00016992
CID:217825
PubChem ID:518903
Update Time:2025-04-19

1,3,5-Trimethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Trimethoxy-2-nitrobenzene
    • 2,4,6-Trimethoxynitrobenzene
    • Benzene,1,3,5-trimethoxy-2-nitro-
    • 1,3,5-trimethoxy-2-nitro-benzene
    • 1,3,5-Trimethoxy-2-nitro-benzol
    • 1,3,5-trimethoxynitrobenzene
    • 1-Nitro-2,4,6-trimethoxybenzene
    • 4-nitro-1,3,5-trimethoxybenzene
    • Benzene,1,3,5-trimethoxy-2-nitro
    • Nitrophloroglucin-trimethylaether
    • ,4,6-Trimethoxynitrobenzene
    • 2,4,6-Trimethoxybitrobenzene
    • 2,4,5-Trimethoxy Nitro Benzene
    • 2-Nitro-1,3,5-trimethoxybenzene
    • 2,4,6-Trimethoxynitrobenzene,99%
    • 2,4,6-Trimethoxynitrobenzene 98%
    • Benzene, 1,3,5-trimethoxy-2-nitro-
    • J-007628
    • D71103
    • A807880
    • BP-11358
    • HMS546B18
    • Maybridge1_001624
    • CCG-234218
    • STR04290
    • VWYAWLZEMLQGJH-UHFFFAOYSA-N
    • SCHEMBL6826066
    • MFCD00016992
    • DTXSID20333847
    • AMY28576
    • 14227-18-0
    • SY316384
    • CS-0150505
    • EN300-9442867
    • FT-0606516
    • AKOS022180285
    • 1,3,5-Trimethoxy-2-nitrobenzene #
    • Bromomethanesulphonylchloride
    • DB-042619
    • MDL: MFCD00016992
    • Inchi: 1S/C9H11NO5/c1-13-6-4-7(14-2)9(10(11)12)8(5-6)15-3/h4-5H,1-3H3
    • InChI Key: VWYAWLZEMLQGJH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1[N+](=O)[O-])OC)OC
    • BRN: 2277262

Computed Properties

  • Exact Mass: 213.06400
  • Monoisotopic Mass: 213.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 73.5A^2

Experimental Properties

  • Color/Form: crystal
  • Density: 1.3707 (rough estimate)
  • Melting Point: 149-151 °C
  • Boiling Point: 353.17°C (rough estimate)
  • Flash Point: 169.9 °C
  • Refractive Index: 1.5270 (estimate)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 73.51000
  • LogP: 2.14380
  • Solubility: Not determined

1,3,5-Trimethoxy-2-nitrobenzene Security Information

  • Hazard Statement: Irritant
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25

1,3,5-Trimethoxy-2-nitrobenzene Customs Data

  • HS CODE:29093090

1,3,5-Trimethoxy-2-nitrobenzene Pricemore >>

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1,3,5-Trimethoxy-2-nitrobenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water
Reference
Preparation of some 2-(methoxyphenyl)-2H-benzotriazoles and the corresponding hydroxyphenyl compounds
Rosevear, Judi; et al, Australian Journal of Chemistry, 1987, 40(10), 1663-73

Production Method 2

Reaction Conditions
1.1 Solvents: Acetic acid
2.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water
Reference
Preparation of some 2-(methoxyphenyl)-2H-benzotriazoles and the corresponding hydroxyphenyl compounds
Rosevear, Judi; et al, Australian Journal of Chemistry, 1987, 40(10), 1663-73

1,3,5-Trimethoxy-2-nitrobenzene Raw materials

1,3,5-Trimethoxy-2-nitrobenzene Preparation Products

1,3,5-Trimethoxy-2-nitrobenzene Related Literature

  • 1. Electrophilic aromatic substitution. Part 19. The nitration of some reactive aromatic compounds in perchloric acid
    Roy B. Moodie,Kenneth Schofield,Philip N. Thomas J. Chem. Soc. Perkin Trans. 2 1978 318
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